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Compound of Interest

Compound Name: Glycinate

Cat. No.: B8599266

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds such as glycinate. Adherence to
proper personal protective equipment (PPE) guidelines, handling procedures, and disposal
protocols is critical to minimize risks and maintain a safe research environment. This document
provides essential, immediate safety and logistical information for the handling of glycinate,
encompassing operational plans and disposal strategies to directly address procedural

guestions.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against potential
exposure to glycinate. The following table summarizes the recommended PPE for handling
this compound.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
safety glasses with side-

shields.

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile or latex).

Prevents direct skin contact

with the compound.

Body Protection

Standard laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved dust

respirator.

Recommended when handling
the powder outside of a
certified chemical fume hood
or if dust generation is likely to
prevent inhalation of fine dust

particles.

Glove Material Chemical Resistance:

Chemical Class

Nitrile Gloves

Latex Gloves

Weak Acids (relevant for amino

acids like glycine)

Good

Excellent

Note: This information is based on general chemical resistance charts. It is crucial to consult

the specific glove manufacturer's data for breakthrough times and degradation information.

Occupational Exposure Limits

Occupational exposure limits (OELS) for glycinate are not consistently defined. One Safety
Data Sheet (SDS) for glycine indicates that OSHA PEL and ACGIH TLV are not available[1][2].
However, another MSDS for glycine provides the following values|[3]:
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Regulatory Body Exposure Limit Value
OSHA PEL TWA (Respirable Fraction) 5 mg/m3
TWA (Total Dust) 15 mg/m3

ACGIH TLV TWA (Total Dust) 10 mg/m3

Note: Given the conflicting information, it is advisable to handle glycinate with engineering
controls and PPE to minimize exposure to the lowest practical levels.

Operational Plan: Step-by-Step Handling of
Glycinate

A systematic approach to handling glycinate is essential for safety and to maintain the integrity
of the compound.

e Preparation and Engineering Controls:

o All handling of solid glycinate should be conducted within a certified chemical fume hood
to minimize inhalation exposure.

o Ensure that all necessary PPE is readily available and in good condition before beginning
work.

o Have a chemical spill kit accessible in the immediate work area.
e Handling the Compound:

o Wear all required PPE as detailed in the table above.

o Avoid direct contact with skin and eyes.

o Minimize the creation of dust when weighing or transferring the powder. Use a spatula and
handle the container with care.

e Storage:
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o Store glycinate in a tightly closed container in a cool, dry, and well-ventilated place.[4][5]

o For isotopically labeled amino acids, long-term storage at -20°C is recommended to
prevent degradation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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